2-Chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

• Molecular Formula: C9H9ClO2S
• Molecular Weight: 216.68 g/mol
• IUPAC Name: 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• InChI: InChI=1S/C9H9ClO2S/c10-8-7(9(11)12)5-3-1-2-4-6(5)13-8/h1-4H2,(H,11,12)
• InChI Key: MRCNQSSHBLDWOH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)Cl)C(=O)O

Description

2-Chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid is a heterocyclic compound that contains a benzothiophene core structure

Preparation Methods

The synthesis of 2-Chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid can be achieved through several methods. One common approach involves the condensation of 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid with 3-chloropropanolamine . This reaction typically requires specific conditions, such as the presence of a suitable catalyst and controlled temperature.

Chemical Reactions Analysis

2-Chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or thioether derivatives.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or alcohols, to form different derivatives.

Scientific Research Applications

2-Chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Mechanism of Action

The mechanism of action of 2-Chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the derivatives formed .

Comparison with Similar Compounds

2-Chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid can be compared with other similar compounds, such as:

4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid: This compound lacks the chloro substituent and has different reactivity and applications.

2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid: